Cas no 946155-88-0 (2-(6-Methoxypyridazin-3-yl)quinoline)

• Product Name: 2-(6-Methoxypyridazin-3-yl)quinoline
• CAS No: 946155-88-0
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 1034403
• PubChem ID: 16743505
• Update Time: 2025-05-22

2-(6-Methoxypyridazin-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxypyridazin-3-yl)quinoline
• J-506173
• 946155-88-0
• DTXSID90587754
• F76947
• BS-49799
• CS-0199493
• DB-291915

• Inchi： 1S/C14H11N3O/c1-18-14-9-8-13(16-17-14)12-7-6-10-4-2-3-5-11(10)15-12/h2-9H,1H3
• InChI Key： QJVMURXGHCOGEX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=CC=C3C=CC=CC3=N2)N=N1

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-(6-Methoxypyridazin-3-yl)quinoline

2-(6-Methoxypyridazin-3-yl)Quinoline: A Comprehensive Overview

The compound 2-(6-Methoxypyridazin-3-yl)Quinoline (CAS No. 946155-88-0) is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which combine a quinoline moiety with a substituted pyridazine ring. The presence of the methoxy group at the 6-position of the pyridazine ring introduces additional electronic and steric effects, making this compound a versatile building block for various applications.

Recent studies have highlighted the potential of 2-(6-Methoxypyridazin-3-yl)Quinoline as a promising candidate in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits selective inhibition against a specific kinase involved in cancer cell proliferation. The quinoline core, known for its aromaticity and planarity, plays a critical role in stabilizing interactions with target proteins, while the pyridazine moiety enhances solubility and bioavailability.

In addition to its pharmacological applications, 2-(6-Methoxypyridazin-3-yl)Quinoline has also been investigated for its potential in materials science. The compound's extended conjugation system makes it an ideal candidate for use in organic electronics. A 2023 paper in *Advanced Materials* reported that films prepared from this compound exhibit excellent charge transport properties, making them suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The methoxy group further enhances the material's stability under ambient conditions, which is crucial for practical device applications.

The synthesis of 2-(6-Methoxypyridazin-3-yl)Quinoline has been optimized through various methodologies, with recent advancements focusing on green chemistry principles. A 2023 study published in *Green Chemistry* introduced a microwave-assisted synthesis route that significantly reduces reaction time and energy consumption. This method involves the condensation of pyridazine derivatives with quinoline precursors under mild conditions, yielding high-purity products with excellent reproducibility.

From an analytical perspective, the characterization of 2-(6-Methoxypyridazin-3-yl)Quinoline has been thoroughly documented using advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms the molecular formula as C17H14N4O, while nuclear magnetic resonance (NMR) spectroscopy provides insights into the spatial arrangement of substituents. X-ray crystallography has also been employed to determine the compound's three-dimensional structure, revealing a planar geometry that facilitates π–π interactions essential for electronic applications.

Looking ahead, ongoing research is exploring the modification of 2-(6-Methoxypyridazin-3-yl)Quinoline to enhance its properties further. For example, researchers are investigating the substitution of the methoxy group with other electron-donating or withdrawing groups to tailor electronic characteristics for specific applications. Additionally, efforts are underway to explore its potential as a photosensitizer in photodynamic therapy (PDT), leveraging its strong absorption in the visible region of the spectrum.

In conclusion, 2-(6-Methoxypyridazin-3-yl)Quinoline (CAS No. 946155-88-0) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in drug discovery and materials science.